Carbon scaffold structured silicon anodes for lithium-ion batteries

Journal of Materials Chemistry Pub Date: 2010-05-13 DOI: 10.1039/C0JM00215A

Abstract

A unique methodology of fabricating Si anodes for lithium-ion batteries with porous carbon scaffold structure is reported. Such carbon scaffold Si anodes are fabricated via carbonization of porous Si-PVdF precursors which are directly deposited on the current collector. Unlike the conventional slurry casting method, binder and conductive additives are not used in the preparation of the carbon scaffold Si anodes. The carbon scaffold Si anode has a close-knit porous carbon structure that can not only accommodate the Si volume change, but also facilitate the charge transfer reaction. These advantages are demonstrated by the superior capacity, cycle stability and rate performance of the carbon scaffold Si anodes.

Graphical abstract: Carbon scaffold structured silicon anodes for lithium-ion batteries
Carbon scaffold structured silicon anodes for lithium-ion batteries
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